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Compound of Interest

Compound Name: Barium chloride fluoride (BaClF)

Cat. No.: B081958 Get Quote

Chemical Identification and Physical Properties
Barium Chloride Fluoride is a white, crystalline inorganic compound.[1][2] It is primarily used in

laboratory settings for chemical synthesis.[2]

Table 1: Physical and Chemical Properties of Barium Chloride Fluoride

Property Value Source(s)

Chemical Name Barium Chloride Fluoride [3][4]

Synonyms
Barium Chlorofluoride, Barium

Fluorochloride
[1][2]

CAS Number 13718-55-3 [1][3][4]

Molecular Formula BaClF [1][2][4]

Molar Mass 191.78 g/mol [1]

Appearance White crystalline solid [1][2]

Solubility in Water Poorly soluble / High solubility [1][2]

Note: There are conflicting reports regarding water solubility. One source indicates it is poorly

soluble[1], while another states it has high solubility.[2] Given the toxicity of soluble barium

compounds, it should be handled as if it is soluble.
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Hazard Identification and Toxicology
The primary toxicological concern with BaClF is the barium ion (Ba²⁺), which is a muscle

poison that causes stimulation and then paralysis.[5] Exposure can affect the cardiovascular

system, nervous system, and kidneys.[5]

Table 2: Toxicological Data for Barium Compounds

Parameter Value Species
Compound
Tested

Source(s)

LD₅₀ (Oral) 118 mg/kg Rat
Barium
Chloride

[5]

| Reported Fatal Dose | 0.8 - 0.9 g | Human | Barium Chloride |[6] |

Symptoms of Exposure:

Ingestion: The most critical route of exposure. Symptoms include nausea, vomiting, severe

abdominal pain, and watery/bloody diarrhea.[5] This is followed by muscle tremors, paralysis,

a slow or irregular heartbeat, and can lead to respiratory failure and death, sometimes within

hours.[5][7]

Inhalation: May cause irritation to the respiratory tract with symptoms like coughing and sore

throat.[5] Significant absorption can lead to systemic poisoning with symptoms similar to

ingestion.[5][7]

Skin Contact: Can cause irritation and dermatitis.[5] While absorption through intact skin is

not likely, it can be absorbed through cuts or abrasions, potentially leading to systemic

effects.[5]

Eye Contact: Causes severe irritation, redness, and pain.[5][8]

Occupational Exposure Limits
Regulatory agencies have established occupational exposure limits (OELs) for soluble barium

compounds to protect workers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chloride
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://www.lewisu.edu/academics/biology/pdf/barium_chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://www.lewisu.edu/academics/biology/pdf/barium_chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/10361-37-2-A0015180-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Occupational Exposure Limits for Soluble Barium Compounds (as Ba)

Organization Limit Value Source(s)

OSHA (PEL) TWA (8-hour) 0.5 mg/m³ [9]

NIOSH (REL) TWA (10-hour) 0.5 mg/m³ [9]

| NIOSH (IDLH) | Immediately Dangerous to Life or Health | 50 mg/m³ |[9][10] |

Experimental Protocols
Detailed experimental protocols for establishing the specific toxicological values of BaClF are

not available in the reviewed literature. However, the methodologies for determining such data

follow standardized toxicological and occupational health practices.

Lethal Dose, 50% (LD₅₀) Determination: The oral LD₅₀ value, such as the 118 mg/kg for

barium chloride in rats, is typically determined through acute toxicity studies. In these

experiments, groups of laboratory animals are administered progressively higher single

doses of the substance via gavage. The animals are then observed for a set period

(commonly 14 days) for signs of toxicity and mortality. Statistical methods, such as probit

analysis, are used to calculate the dose that is lethal to 50% of the test population.

Occupational Exposure Limit (OEL) Establishment: OELs, such as the OSHA PEL and

NIOSH REL, are established by regulatory bodies based on a comprehensive review of

available scientific data. This process includes analyzing animal toxicity studies, human

epidemiological data, and case reports. The goal is to identify a concentration in the air to

which nearly all workers may be repeatedly exposed, day after day, without adverse health

effects. The IDLH value represents a concentration from which a worker could escape within

30 minutes without suffering irreversible health effects.

Safe Handling, Storage, and Personal Protection
A systematic approach is mandatory to handle BaClF safely. This involves a combination of

engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls
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Ventilation: Use only in a well-ventilated area.[11] For procedures that may generate dust, a

chemical fume hood is required.[12]

Isolation: Conduct procedures within a designated area to contain potential spills.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting, splash-proof safety goggles with side shields

conforming to EN 166 (EU) or NIOSH (US) standards.[3] A face shield may be required for

splash hazards.[5]

Skin Protection: A lab coat or chemical-resistant apron is necessary.[5] Wear impervious

gloves, such as nitrile or butyl rubber; inspect gloves before use.[3][5][13]

Respiratory Protection: If dust is generated or exposure limits are likely to be exceeded, use

a NIOSH-approved particulate respirator (e.g., N95, R95, or P95).[3][9] For higher

concentrations, a full-face respirator or powered air-purifying respirator (PAPR) may be

necessary.[9]

Handling and Storage
Handling: Avoid creating dust.[3] Do not breathe dust or vapors. Avoid all contact with eyes,

skin, and clothing.[3] Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong acids and oxidizers.[5][9][11] Keep containers tightly closed and store in a locked

cabinet or area to restrict access.[8][12]
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Start: Task Involving BaClF

1. Conduct Risk Assessment
(Review SDS, identify hazards)

2. Implement Engineering Controls
(Fume Hood, Ventilation)

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

4. Handle BaClF
(Avoid dust, weigh carefully)

5. Decontaminate & Clean Up
(Wipe surfaces, wash hands)

6. Segregate Waste
(Label as Hazardous Barium Waste)

End: Task Complete
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Exposure to BaClF Occurs

Inhalation?

Skin Contact?

Eye Contact?

Ingestion?

Move to Fresh Air
Provide Oxygen/Artificial Respiration

SEEK IMMEDIATE MEDICAL ATTENTION

Yes No

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Seek Medical Attention

Yes No

Flush with Water (15 min)
Hold Eyelids Open

SEEK IMMEDIATE MEDICAL ATTENTION

Yes No

DO NOT Induce Vomiting
Rinse Mouth, Give Water

SEEK IMMEDIATE MEDICAL ATTENTION

Yes
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1. Waste Generation
(e.g., excess BaClF, contaminated wipes)

2. Segregate as Hazardous Waste

3. Place in Designated Container
(Leak-proof, sealed)

4. Label Container
('Hazardous Waste - Barium Compound')

5. Store in Satellite Accumulation Area

6. Arrange for Pickup
(Licensed Hazardous Waste Vendor)

7. Final Disposal
(In accordance with regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b081958?utm_src=pdf-body-img
https://www.benchchem.com/product/b081958?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Barium chloride fluoride - Wikipedia [en.wikipedia.org]

2. Page loading... [guidechem.com]

3. echemi.com [echemi.com]

4. Page loading... [guidechem.com]

5. westliberty.edu [westliberty.edu]

6. Barium chloride | BaCl2 | CID 25204 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. lewisu.edu [lewisu.edu]

8. chemos.de [chemos.de]

9. CDC - NIOSH Pocket Guide to Chemical Hazards - Barium chloride (as Ba) [cdc.gov]

10. Barium fluoride | BaF2 | CID 62670 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. accomn.com [accomn.com]

12. fishersci.com [fishersci.com]

13. thorlabs.com [thorlabs.com]

To cite this document: BenchChem. [Health and safety information for BaClF handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081958#health-and-safety-information-for-baclf-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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